Krypton

• IUPAC Name: krypton
• InChI: InChI=1S/Kr
• InChI Key: DNNSSWSSYDEUBZ-UHFFFAOYSA-N
• Canonical SMILES: [Kr]
• Molecular Formula: Kr
• DSSTOX Substance ID: DTXSID5064675
• Molecular Weight: 83.80 g/mol
• Physical Description: Krypton, compressed, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Krypton, refrigerated liquid, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Colorless and odorless gas; [CAMEO], ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.
• Boiling Point: -153 °C
• Solubility: Solubility in water: none
• Vapor Density: Relative vapor density (air = 1): 2.9
• CAS No.: 7439-90-9
• Melting Point: -157 °C

Description

Krypton is a chemical element with the symbol Kr and atomic number 36. It is a noble gas, colorless, odorless, and tasteless, and is found in trace amounts in the Earth’s atmosphere. Discovered in 1898 by British chemists Sir William Ramsay and Morris W. Travers, this compound is known for its limited reactivity due to its full valence electron shell .

Preparation Methods

Synthetic Routes and Reaction Conditions: Krypton is typically obtained through the fractional distillation of liquefied air. This process involves cooling air to very low temperatures, allowing the different components to be separated based on their boiling points. This compound, along with xenon, accumulates in the least volatile portion and is further purified by adsorption onto silica gel, redistillation, and passage over hot titanium metal to remove impurities .

Industrial Production Methods: In industrial settings, this compound is produced as a byproduct of the separation of air into oxygen and nitrogen. The process involves cryogenic distillation, where air is cooled to a liquid state and then separated into its components. This compound is extracted from the remaining gases after the primary components have been removed .

Chemical Reactions Analysis

Types of Reactions: Krypton is relatively inert, but it can form compounds under specific conditions. The most notable reaction is with fluorine to form this compound difluoride (KrF₂). This reaction occurs when this compound and fluorine are cooled to -196°C and subjected to an electric discharge or X-rays .

Common Reagents and Conditions:

Fluorine (F₂): Used to form this compound difluoride.

Electric Discharge or X-rays: Required to initiate the reaction at low temperatures.

Major Products:

This compound Difluoride (KrF₂): A compound that decomposes at room temperature.

Scientific Research Applications

Krypton has several applications across various fields:

Chemistry: Used in gas chromatography as a carrier gas due to its inert nature.

Biology: Employed in biological research as a tracer gas to study respiratory and circulatory systems.

Medicine: this compound-81m, a radioactive isotope, is used in pulmonary ventilation studies to assess lung function.

Industry: Utilized in lighting, such as in fluorescent lamps and high-speed photography flashlamps. .

Mechanism of Action

Krypton is often compared to other noble gases such as argon and xenon:

Argon: More abundant in the atmosphere and used primarily in welding and lighting.

Xenon: Heavier and more reactive than this compound, used in anesthesia and imaging.

Uniqueness of this compound:

Emission Lines: this compound has multiple sharp emission lines, making it useful in lighting and laser applications.

Inertness: Its inert nature makes it suitable for applications where reactivity must be minimized.

Comparison with Similar Compounds

• Argon (Ar)
• Xenon (Xe)
• Radon (Rn)

Krypton stands out due to its unique combination of inertness and specific applications in lighting and medical imaging.

Customer Q & A

Q1: What is the molecular formula and weight of krypton?

A1: this compound (Kr) exists as a monatomic noble gas. Its atomic weight is 83.798 g/mol. []

Q2: Is there any spectroscopic data available for this compound?

A2: Yes, extensive spectroscopic studies have been conducted on this compound. Researchers have investigated its hyperfine spectra, including isotope shifts and hyperfine constants for radioactive isotopes like Kr-81 and Kr-85. [] These studies contribute to our understanding of the atom's nuclear properties. Additionally, two-photon cross-section calculations have been performed for this compound in the 190-220 nm range, providing valuable information for applications like laser-induced fluorescence. []

Q3: How is this compound used in laser technology?

A3: this compound is employed in various laser applications. This compound lasers, emitting red light at 647 nm, have been studied for their potential in treating diabetic retinopathy and other eye conditions. [, , , ] Studies have compared this compound lasers with other laser types, such as argon and diode lasers, to evaluate their effectiveness in treating conditions like macular diseases and retinal vein occlusion. [, , ]

Q4: Can you elaborate on the use of this compound in studying materials?

A4: this compound implantation is a technique used to modify material properties. Studies have investigated the effects of this compound implantation on metals like nickel and titanium. [, ] For instance, this compound implantation in nickel can create strong traps for deuterium, impacting its diffusion and retention. [] In titanium, this compound implantation can lead to deep lattice damage, as revealed by positron annihilation spectroscopy. []

Q5: What are the environmental implications of this compound?

A5: this compound is a naturally occurring element found in trace amounts in the atmosphere. [, ] Its release, primarily from nuclear fission processes, can lead to an increase in atmospheric concentrations. [, ] While not considered directly toxic, Kr-85, a radioactive isotope, is a significant contributor to global radioactivity and requires careful monitoring and management, particularly in the context of nuclear waste. [, ]

Q6: How is this compound analyzed and quantified?

A6: Several analytical techniques are employed to detect and quantify this compound. Mass spectrometry is commonly used to determine the isotopic composition of this compound in various samples, including air, groundwater, and minerals. [, , , ] This method allows researchers to identify the origin of this compound and understand its geochemical behavior. Laser-based techniques, such as laser resonance ionization mass spectrometry, offer high sensitivity and selectivity for detecting specific this compound isotopes, such as the long-lived Kr-81, which is valuable for groundwater dating and environmental studies. [, ]

Q7: What are some challenges in analyzing this compound?

A7: Analyzing this compound, especially at trace levels, presents challenges. For example, separating this compound from other noble gases like xenon requires sophisticated techniques like cryogenic distillation. [] Additionally, accurate measurement of low-abundance isotopes like Kr-85 in environmental samples requires highly sensitive and selective analytical methods. []

Q8: What are some potential future directions for this compound research?

A8: Future research on this compound might explore its use in advanced lighting technologies, leveraging its ability to produce bright white light in gas discharge lamps. [] Additionally, further investigations into its applications in materials science, particularly in the development of novel materials with tailored properties, hold promise. [] Improved analytical techniques for detecting and quantifying trace amounts of this compound isotopes in various matrices will continue to be an active area of research, with implications for environmental monitoring and geochronology. []